Cas no 2229177-63-1 (3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2229177-63-1
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 5943553
• PubChem ID: 165798598
• Update Time: 2025-05-22

3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine
• 2229177-63-1
• EN300-1951094

• Inchi： 1S/C10H12BrF2NO/c1-15-8-4-2-3-7(9(8)11)5-10(12,13)6-14/h2-4H,5-6,14H2,1H3
• InChI Key： RLANORNSTYFMJR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(CN)(F)F)OC

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine

3-(2-Bromo-3-Methoxyphenyl)-2,2-Difluoropropan-1-Amine: A Comprehensive Overview

The compound 3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine, identified by the CAS number CAS 2229177-63-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromophenyl group, a methoxy substituent, and a difluorinated propanamine backbone. The combination of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of bromophenyl derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the methoxy group adds electron-donating properties, which can enhance the compound's reactivity and selectivity in various reactions. Additionally, the difluoropropanamine moiety introduces steric and electronic effects that can influence the compound's pharmacokinetic properties.

The synthesis of 3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of a bromide intermediate with an amine-containing reagent, followed by fluorination to introduce the difluoro groups. Researchers have explored various catalysts and solvents to optimize this process, ensuring scalability for industrial applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as an intermediate for constructing bioactive molecules. For instance, it has been used as a precursor for developing compounds targeting protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modify the substituents on the phenyl ring and the propanamine backbone allows chemists to fine-tune the compound's properties for specific therapeutic applications.

The pharmacological profile of CAS 2229177-63-1 has been studied extensively in recent years. Preclinical studies indicate that it exhibits moderate activity against certain kinase targets, suggesting its potential as a lead compound for drug development. Furthermore, its selectivity profile has been analyzed using advanced biochemical assays, providing insights into its mechanism of action and toxicity potential.

In addition to its pharmacological applications, this compound has also been investigated for its environmental impact. Studies on its biodegradation pathways have revealed that it undergoes hydrolysis under specific conditions, which is crucial for assessing its eco-toxicological risks. Regulatory agencies have emphasized the importance of understanding such degradation mechanisms to ensure safe handling and disposal practices.

In conclusion, 3-(2-bromo-3-methoxyphenyl)-2,2-difluoropropan-1-amine represents a valuable molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and organic synthesis.